Cas no 536715-50-1 (3-(4-chlorophenyl)-2-(2-oxo-2-phenylethyl)sulfanyl-3H,4H,5H-pyrimido5,4-bindol-4-one)

• Product Name: 3-(4-chlorophenyl)-2-(2-oxo-2-phenylethyl)sulfanyl-3H,4H,5H-pyrimido5,4-bindol-4-one
• CAS No: 536715-50-1
• MF: C₂₄H₁₆ClN₃O₂S
• MW: 445.920742988586
• CID: 5957214
• PubChem ID: 2156310
• Update Time: 2025-10-28

3-(4-chlorophenyl)-2-(2-oxo-2-phenylethyl)sulfanyl-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-2-(2-oxo-2-phenylethyl)sulfanyl-3H,4H,5H-pyrimido5,4-bindol-4-one
• 4H-Pyrimido[5,4-b]indol-4-one, 3-(4-chlorophenyl)-3,5-dihydro-2-[(2-oxo-2-phenylethyl)thio]-
• F0580-0927
• G856-1281
• AKOS002053343
• 3-(4-chlorophenyl)-2-((2-oxo-2-phenylethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one
• HMS1901B12
• CHEMBL1475068
• 3-(4-chlorophenyl)-2-[(2-oxo-2-phenylethyl)sulfanyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• 3-(4-chlorophenyl)-2-phenacylsulfanyl-5H-pyrimido[5,4-b]indol-4-one
• 536715-50-1
• Oprea1_466650
• NCGC00135547-01

• Inchi： 1S/C24H16ClN3O2S/c25-16-10-12-17(13-11-16)28-23(30)22-21(18-8-4-5-9-19(18)26-22)27-24(28)31-14-20(29)15-6-2-1-3-7-15/h1-13,26H,14H2
• InChI Key： KTEJCSZZRVTGAL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2N=C(SCC(=O)C3=CC=CC=C3)N(C3=CC=C(Cl)C=C3)C(=O)C1=2

Computed Properties

• Exact Mass: 445.0651756g/mol
• Monoisotopic Mass: 445.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 698.9±65.0 °C(Predicted)
• pka: 12.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-chlorophenyl)-2-(2-oxo-2-phenylethyl)sulfanyl-3H,4H,5H-pyrimido5,4-bindol-4-one

3-(4-Chlorophenyl)-2-(2-Oxo-2-Phenylethyl)Sulfanyl-3H,4H,5H-Pyrimido[5,4-b]Indol-4-One: A Comprehensive Overview

3-(4-Chlorophenyl)-2-(2-Oxo-2-Phenylethyl)Sulfanyl-3H,4H,5H-Pyrimido[5,4-b]Indol-4-One, also known by its CAS Registry Number 536715-50-1, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidoindole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure incorporates a pyrimidoindole core with substituents that include a 4-chlorophenyl group and a 2-oxo-2-phenylethyl sulfanyl group, contributing to its distinctive properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrimidoindole scaffold. This is followed by the introduction of the 4-chlorophenyl and 2-oxo-2-phenylethyl groups through various coupling reactions. The precise control of reaction conditions is crucial to ensure the formation of the desired product with high purity and yield. Recent advancements in catalytic methods and stereochemical control have significantly improved the efficiency of these syntheses, making this compound more accessible for further studies.

The biological activity of 3-(4-Chlorophenyl)-2-(2-Oxo-2-Phenylethyl)Sulfanyl-Pyrimido[5,4-b]Indol-4-One has been extensively investigated in recent years. Studies have demonstrated that this compound exhibits potent anti-inflammatory and anti-proliferative effects in various cell lines. For instance, research published in 2023 highlighted its ability to inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preclinical trials have shown that this compound can effectively suppress the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.

The structural features of this compound play a pivotal role in its biological activity. The presence of the sulfanyl group contributes to its stability and bioavailability, while the pyrimidoindole core provides a platform for interactions with target proteins. The substitution pattern on the aromatic rings further enhances its selectivity and potency. These attributes make it a promising candidate for drug development in areas such as oncology and inflammation.

In terms of applications, this compound has shown potential as a lead molecule for developing novel therapeutic agents. Its ability to modulate multiple signaling pathways makes it particularly appealing for treating complex diseases like cancer and chronic inflammatory disorders. Furthermore, ongoing research is exploring its potential as a radiosensitizer or chemosensitizer in combination therapies, which could significantly enhance treatment outcomes.

The development of this compound has also been supported by advanced computational techniques. Molecular docking studies have provided insights into its binding modes with target proteins, while pharmacokinetic modeling has helped optimize its bioavailability. These computational approaches have accelerated the drug discovery process and provided valuable data for further preclinical testing.

In conclusion, 3-(4-Chlorophenyl)-2-(2-Oxo-2-Phenylethyl)Sulfanyl-Pyrimido[5,4-b]Indol-4-One (CAS No 536715-50) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities and potential therapeutic applications, positions it as a key player in future drug development efforts. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for addressing unmet medical needs in various disease areas.